2,4,5-Trichlorothien-3-ylsulfonyl chloride

• Molecular Formula: C4Cl4O2S2
• Molecular Weight: 286.0 g/mol
• IUPAC Name: 2,4,5-trichlorothiophene-3-sulfonyl chloride
• InChI: InChI=1S/C4Cl4O2S2/c5-1-2(12(8,9)10)4(7)11-3(1)6
• InChI Key: OKCHKLVHPLRMLP-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(SC(=C1Cl)Cl)Cl)S(=O)(=O)Cl

Description

2,4,5-Trichlorothien-3-ylsulfonyl chloride is a useful research compound. Its molecular formula is C4Cl4O2S2 and its molecular weight is 286.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2,5-dichlorothiophene-3-sulfonyl chloride (1.2 g, 5 mmol) and sulfur monochloride (10 mg) in sulfuryl chloride (500 mg) was heated at 60° C. for 30 min, at which time was added dropwise a mixture of aluminum trichloride (10 mg) in sulfuryl chloride (500 mg). The reaction was heated at 60° C. for an additional 3 hours, at which time it was allowed to cool to ambient temperature. Cold water (20 mL) was added and the reaction extracted with dichloromethane (2×20 mL). The combined organic layers were washed with saturated sodium bicarbonate solution, dried (Mg2SO4) and concentrated to furnish a tan solid (420 mg, 33%).

Synthesis routes and methods II

Procedure details

A mixture of 63 g (0.25 mol) 2,5-dichlorothien-3-yl-sulfonyl chloride, 0.5 g sulfur monochloride and 25 g sulfuryl chloride was heated under reflux. To the refluxing reaction was then added dropwise 0.5 g aluminum trichloride in 25 g sulfuryl chloride. The reaction mixture was then heated under reflux for 3 hours, cooled diluted with 400 ml cold water and cooled, with methylene chloride. The methylene chloride extracts were washed with water, saturated aqueous sodium bicarbonate, dried over magnesium sulfate and stripped to give 62 g of 2,4,5-trichlorothien-3-ylsulfonyl chloride, which crystallized from hexane as a solid, m.p. 55° C.